Cas no 2171893-96-0 (N-methyl-2-(trifluoromethyl)-1,3thiazolo5,4-cpyridin-7-amine)

• Product Name: N-methyl-2-(trifluoromethyl)-1,3thiazolo5,4-cpyridin-7-amine
• CAS No: 2171893-96-0
• MF: C₈H₆F₃N₃S
• MW: 233.21355009079
• CID: 6317938
• PubChem ID: 165572388
• Update Time: 2025-05-28

N-methyl-2-(trifluoromethyl)-1,3thiazolo5,4-cpyridin-7-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-2-(trifluoromethyl)-1,3thiazolo5,4-cpyridin-7-amine
• 2171893-96-0
• EN300-1613708
• N-methyl-2-(trifluoromethyl)-[1,3]thiazolo[5,4-c]pyridin-7-amine

• Inchi： 1S/C8H6F3N3S/c1-12-4-2-13-3-5-6(4)14-7(15-5)8(9,10)11/h2-3,12H,1H3
• InChI Key： UOXBQHKXNHXOFE-UHFFFAOYSA-N
• SMILES： S1C(C(F)(F)F)=NC2C(=CN=CC1=2)NC

Computed Properties

• Exact Mass: 233.02345286g/mol
• Monoisotopic Mass: 233.02345286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66Ų

Additional information on N-methyl-2-(trifluoromethyl)-1,3thiazolo5,4-cpyridin-7-amine

Comprehensive Overview of N-methyl-2-(trifluoromethyl)-1,3-thiazolo[5,4-c]pyridin-7-amine (CAS No. 2171893-96-0)

The compound N-methyl-2-(trifluoromethyl)-1,3-thiazolo[5,4-c]pyridin-7-amine (CAS No. 2171893-96-0) is a heterocyclic organic molecule featuring a thiazolo[5,4-c]pyridine core. This structure is characterized by the fusion of a thiazole ring with a pyridine ring, which is further substituted with a trifluoromethyl group at the 2-position and an N-methylamine moiety at the 7-position. Such trifluoromethylated heterocycles are of significant interest in medicinal chemistry due to their potential bioactivity and pharmacokinetic properties.

In recent years, fluorinated compounds have gained prominence in drug discovery, as the introduction of fluorine atoms can enhance metabolic stability, lipophilicity, and binding affinity. The trifluoromethyl group in N-methyl-2-(trifluoromethyl)-1,3-thiazolo[5,4-c]pyridin-7-amine is particularly noteworthy, as it is a common pharmacophore in many FDA-approved drugs. Researchers are increasingly exploring such fluorinated thiazole derivatives for their potential applications in treating various diseases, including cancer, infectious diseases, and neurological disorders.

The synthesis of N-methyl-2-(trifluoromethyl)-1,3-thiazolo[5,4-c]pyridin-7-amine typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions are often employed to improve yield and purity. Analytical methods like HPLC, NMR, and mass spectrometry are crucial for characterizing this compound and ensuring its structural integrity.

From a pharmacological perspective, thiazolo[5,4-c]pyridine derivatives have shown promise as kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. The presence of the N-methylamine group in CAS No. 2171893-96-0 suggests potential interactions with biological targets such as enzymes or receptors. Current studies are focused on optimizing the structure-activity relationship (SAR) of similar compounds to enhance their efficacy and reduce off-target effects.

In the context of AI-driven drug discovery, compounds like N-methyl-2-(trifluoromethyl)-1,3-thiazolo[5,4-c]pyridin-7-amine are being screened using machine learning algorithms to predict their biological activity and toxicity profiles. This approach accelerates the identification of lead candidates and reduces the time and cost associated with traditional drug development. Additionally, the compound's unique chemical scaffold makes it a valuable candidate for fragment-based drug design.

Environmental and regulatory considerations are also critical when working with fluorinated organic compounds. While CAS No. 2171893-96-0 is not classified as hazardous, proper handling and disposal protocols must be followed to minimize environmental impact. Researchers are increasingly adopting green chemistry principles to synthesize such compounds sustainably, reducing waste and energy consumption.

In summary, N-methyl-2-(trifluoromethyl)-1,3-thiazolo[5,4-c]pyridin-7-amine represents a compelling area of research in modern medicinal chemistry. Its fluorinated heterocyclic structure, combined with its potential therapeutic applications, positions it as a compound of significant interest for both academic and industrial researchers. Future studies will likely explore its mechanistic pathways and clinical potential, further solidifying its role in next-generation drug development.